Cas no 16933-89-4 (1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-)
16933-89-4 structure
Product Name:1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-
CAS No:16933-89-4
MF:C9H14ClNO3S
MW:251.730360507965
CID:121989
PubChem ID:557038
Update Time:2025-04-18
1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-
- 1-Chlorosulfonyl-3-methyl-1-azaspiro[3.5]nonan-2-one
- 3-methyl-2-oxo-1-azaspiro[3.5]nonane-1-sulfonyl chloride
- DTXSID10339575
- 16933-89-4
- 3-Methyl-2-oxo-1-azaspiro[3.5]nonane-1-sulfonyl chloride #
- BVFWXKBIQGHCJB-UHFFFAOYSA-N
-
- Inchi: 1S/C9H14ClNO3S/c1-7-8(12)11(15(10,13)14)9(7)5-3-2-4-6-9/h7H,2-6H2,1H3
- InChI Key: BVFWXKBIQGHCJB-UHFFFAOYSA-N
- SMILES: ClS(N1C(C(C)C21CCCCC2)=O)(=O)=O
Computed Properties
- Exact Mass: 251.03842
- Monoisotopic Mass: 251.0382922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.45
1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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